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Compound of Interest

Compound Name: 3-Fluorobenzoyl chloride

Cat. No.: B1666694

An In-depth Technical Guide to 3-Fluorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Fluorobenzoyl chloride (CAS No. 1711-07-5) is a crucial fluorinated intermediate in the
fields of organic synthesis, pharmaceuticals, and agrochemicals.[1][2] Its distinct chemical
properties, conferred by the fluorine atom at the meta-position, make it a valuable building
block for creating complex molecules with enhanced biological activity and stability.[1] This
document provides a comprehensive overview of the physicochemical properties, spectral
data, synthesis protocols, and safety information for 3-fluorobenzoyl chloride, serving as a
technical resource for laboratory and development professionals.

Physicochemical Properties

3-Fluorobenzoyl chloride is a colorless to light yellow liquid under standard conditions.[1] The
presence of the electronegative fluorine atom and the reactive acyl chloride group governs its
chemical behavior and utility in synthesis. A summary of its key physical and chemical
properties is presented below.
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Property Value Reference
Molecular Formula C7H4CIFO [1]
Molecular Weight 158.56 g/mol [1]
CAS Number 1711-07-5 [1][3]
Appearance Colorl.ess' to light yellow/orange 1]
clear liquid

Density 1.32 g/cm3 [1]
Melting Point -30 °C [1]
Boiling Point 91 °C at 18 mmHg [1]
Refractive Index n20D 1.52 [1]
Purity > 97% (GC) [1]

Spectral Analysis

Spectroscopic data is essential for the structural confirmation and purity assessment of 3-
fluorobenzoyl chloride.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the molecular structure. The *H NMR spectrum in CDCIs solvent provides information
on the aromatic protons.[4]

e Infrared (IR) Spectroscopy: The FTIR spectrum shows characteristic absorption bands
corresponding to the functional groups present, notably the strong carbonyl (C=0) stretch of
the acyl chloride.[5]

e Mass Spectrometry (MS): Electron lonization (El) mass spectrometry can be used to
determine the molecular weight and fragmentation pattern, confirming the compound's
identity.[6]

Applications in Research and Drug Development
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3-Fluorobenzoyl chloride is a versatile reagent primarily used as an intermediate in organic
synthesis.

e Pharmaceutical Synthesis: It is a key building block for active pharmaceutical ingredients
(APIs).[2] The introduction of a fluorine atom can improve metabolic stability, binding affinity,
and bioavailability of drug candidates.[1][2]

o Agrochemicals: The compound serves as an intermediate in the production of advanced
pesticides and herbicides.[1][2]

o Material Science: It is employed in the development of polymers and resins, contributing to
materials with enhanced thermal stability and chemical resistance.[1]

o General Organic Synthesis: Its reactivity with amines and alcohols to form amides and esters
makes it a valuable tool for creating diverse molecular architectures.[1]

Amide Synthesis
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Caption: General reaction pathways of 3-Fluorobenzoyl Chloride.
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Experimental Protocols

Synthesis of 3-Fluorobenzoyl Chloride from 3-
Fluorobenzoic Acid

This protocol describes the conversion of 3-fluorobenzoic acid to its more reactive acyl chloride
derivative using thionyl chloride.[7]

Materials and Reagents:

3-Fluorobenzoic acid

e Thionyl chloride (SOCI2) or Oxalyl chloride

¢ Anhydrous Dichloromethane (DCM) or Toluene

¢ Round-bottom flask

o Magnetic stirrer and stir bar

o Reflux condenser

e Rotary evaporator

Fume hood

Procedure:

e In a fume hood, place 3-fluorobenzoic acid (1 mmol) into a dry round-bottom flask equipped
with a magnetic stir bar.

e Add anhydrous DCM or Toluene (10 mL) to the flask.
e Slowly add thionyl chloride (1.5 mmol, 1.5 eq) to the suspension.

o Attach a reflux condenser and heat the mixture to reflux (approx. 40°C for DCM or 110°C for
Toluene).
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 Stir the reaction for 2-3 hours. Progress can be monitored by the cessation of HCI gas
evolution.

e Once the reaction is complete, allow the mixture to cool to room temperature.

» Carefully remove the solvent and excess thionyl chloride under reduced pressure using a
rotary evaporator.

e The resulting oily residue is crude 3-fluorobenzoyl chloride, which should be used
immediately in subsequent reactions due to its moisture sensitivity.[7]
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5. Remove Solvent & Excess Reagent
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6. Obtain Crude 3-Fluorobenzoyl Chloride
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Caption: Workflow for the synthesis of 3-Fluorobenzoyl Chloride.
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Safety and Handling

3-Fluorobenzoyl chloride is a hazardous chemical that requires careful handling to prevent
exposure. It is classified as a combustible liquid that causes severe skin burns and eye
damage.[8][9]

Hazard Information Details
GHS Pictograms GHSO05 (Corrosion)
Signal Word Danger

H314: Causes severe skin burns and eye
Hazard Statements
damage.

P260, P280, P301+P330+P331,

Precautionary Statements
P305+P351+P338, P310

Handling and Storage:

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, protective gloves, and clothing to prevent skin exposure.[8] A NIOSH/MSHA
approved respirator may be required.[8]

» Handling: Handle in a well-ventilated area, preferably a fume hood. Keep away from open
flames, hot surfaces, and sources of ignition.[8]

o Storage: Store in a corrosives area in a dry, cool, and well-ventilated place.[8] Keep
containers tightly closed.

» Incompatible Materials: Avoid contact with water, strong bases, and alcohols.[8]
First Aid Measures:

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes.[8]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Immediate medical attention is required.
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 Ingestion: Do NOT induce vomiting.[8] Drink plenty of water; milk may be given afterward.[8]
Never give anything by mouth to an unconscious person.[8]

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Immediate medical
attention is required.

Conclusion

3-Fluorobenzoyl chloride is a high-value chemical intermediate with significant applications in
the pharmaceutical, agrochemical, and material science industries. Its synthesis is
straightforward, but its hazardous nature demands strict adherence to safety protocols. This
guide provides essential technical data and handling information to support researchers and
developers in utilizing this versatile compound safely and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1666694#physicochemical-properties-of-3-
fluorobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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